Cas no 2306247-14-1 (trans-1-ethynyl-4-fluoro-cyclohexane)

• Product Name: trans-1-ethynyl-4-fluoro-cyclohexane
• CAS No: 2306247-14-1
• MF: C₈H₁₁F
• MW: 126.171345949173
• CID: 5304766
• Update Time: 2026-03-10

trans-1-ethynyl-4-fluoro-cyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-ethynyl-4-fluoro-, trans-
• trans-1-ethynyl-4-fluoro-cyclohexane

• Inchi： 1S/C8H11F/c1-2-7-3-5-8(9)6-4-7/h1,7-8H,3-6H2/t7-,8-
• InChI Key： TWVFLNSKOHXQPI-ZKCHVHJHSA-N
• SMILES： [C@@H]1(C#C)CC[C@@H](F)CC1

Additional information on trans-1-ethynyl-4-fluoro-cyclohexane

Recent Advances in the Study of trans-1-ethynyl-4-fluoro-cyclohexane (CAS: 2306247-14-1) in Chemical Biology and Pharmaceutical Research

In recent years, the compound trans-1-ethynyl-4-fluoro-cyclohexane (CAS: 2306247-14-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including an ethynyl group and a fluorine atom on a cyclohexane ring, has shown promising potential in various applications, ranging from drug discovery to materials science. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of trans-1-ethynyl-4-fluoro-cyclohexane has been a focal point of recent studies, with researchers exploring efficient and scalable routes to produce this compound. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method for the synthesis of trans-1-ethynyl-4-fluoro-cyclohexane, utilizing palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the compound but also reduced the environmental impact compared to traditional synthetic routes. The study emphasized the importance of optimizing reaction conditions to achieve high selectivity for the trans-isomer, which is crucial for its subsequent applications.

In the realm of biological activity, trans-1-ethynyl-4-fluoro-cyclohexane has been investigated for its potential as a bioactive scaffold in drug discovery. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported that derivatives of this compound exhibited significant inhibitory activity against certain enzymes involved in inflammatory pathways. The fluorine atom in the molecule was found to enhance binding affinity and metabolic stability, making it a valuable moiety for the design of new therapeutic agents. Furthermore, the ethynyl group provided a versatile handle for further chemical modifications, enabling the development of a diverse library of analogs for structure-activity relationship (SAR) studies.

Another area of interest is the application of trans-1-ethynyl-4-fluoro-cyclohexane in materials science. Researchers have explored its use as a building block for the synthesis of advanced polymeric materials with unique properties. A study in Macromolecules (2023) demonstrated that incorporating this compound into polymer backbones resulted in materials with enhanced thermal stability and mechanical strength. The presence of the fluorine atom was particularly beneficial for improving the material's resistance to degradation, suggesting potential applications in high-performance coatings and biomedical devices.

Despite these promising findings, challenges remain in the widespread adoption of trans-1-ethynyl-4-fluoro-cyclohexane. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed in future research. However, the compound's versatility and unique properties make it a compelling subject for further investigation. Ongoing studies are expected to uncover new applications and optimize existing methodologies, paving the way for its integration into commercial and therapeutic products.

In conclusion, trans-1-ethynyl-4-fluoro-cyclohexane (CAS: 2306247-14-1) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and material applications highlight its potential to contribute significantly to these fields. As research continues, this compound is likely to play an increasingly important role in the development of new drugs, materials, and technologies.